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Compound of Interest

Compound Name: NF546

Cat. No.: B15569098 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Use, and Disposal of the P2Y11 Agonist NF546.

This document provides crucial safety and logistical information for the handling of NF546, a

selective non-nucleotide agonist of the P2Y11 receptor, intended for research use only. Given

the absence of a publicly available, specific Safety Data Sheet (SDS), the following guidance is

based on general principles of laboratory safety for handling novel chemical compounds and

information gathered from suppliers and research publications.

Immediate Safety and Handling Precautions
NF546 is a research chemical and should be handled with care, assuming it may have

potential biological effects. All personnel must be trained in standard laboratory safety

procedures before handling this compound.

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is paramount to minimize exposure. The

following PPE is recommended when handling NF546 in its powdered form and in solution.
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PPE Category Recommendation Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against skin contact. The outer

glove should be changed

immediately after handling the

compound to prevent the

spread of contamination.

Eye Protection
Chemical safety goggles or a

face shield.

Protects the eyes from

airborne particles of the

powder and potential splashes

of solutions.

Body Protection A dedicated laboratory coat.

Prevents contamination of

personal clothing. The lab coat

should be removed before

leaving the designated work

area.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Recommended when handling

the powder outside of a

certified chemical fume hood

or glove box to minimize

inhalation of fine particles. The

need for respiratory protection

should be determined by a

site-specific risk assessment.

Operational Plan: From Receipt to Experimentation
A systematic workflow is essential for the safe handling and use of NF546 in a laboratory

setting.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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NF546 should be stored in a cool, dry, and dark place. For long-term storage, it is

recommended to store the compound at -20°C.[1]

The storage location should be clearly labeled with the compound's identity and any

appropriate hazard warnings.

2. Preparation of Stock Solutions:

All handling of the powdered form of NF546 should be conducted in a certified chemical

fume hood or a glove box to contain any airborne particles.

Use calibrated equipment for weighing and measuring.

NF546 is soluble in water.[1] For example, a 10 mM stock solution can be prepared by

dissolving the appropriate mass in water, which may require gentle warming.[1]

The molecular weight of NF546 is 1180.74 g/mol .[1] The exact mass to use will depend on

the desired concentration and volume of the stock solution.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Experimental Workflow for a Cell-Based Assay:

The following provides a general workflow for utilizing NF546 in a typical cell-based experiment

to study P2Y11 receptor activation.
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Caption: A generalized experimental workflow for studying the effects of NF546 on cultured
cells.

P2Y11 Receptor Signaling Pathway
NF546 is a selective agonist for the P2Y11 receptor, a G protein-coupled receptor (GPCR).

Activation of the P2Y11 receptor initiates a dual signaling cascade through its coupling to both
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Gq and Gs alpha subunits.[2][3][4][5][6]

Gq Pathway: Activation of the Gq protein leads to the stimulation of phospholipase C (PLC).

PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate

(IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while

DAG activates protein kinase C (PKC).[2][3][5]

Gs Pathway: Activation of the Gs protein stimulates adenylyl cyclase (AC), which in turn

catalyzes the conversion of ATP to cyclic AMP (cAMP).[2][3][5] Increased cAMP levels lead

to the activation of protein kinase A (PKA).
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Caption: The dual signaling pathway of the P2Y11 receptor activated by NF546.
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Disposal Plan
Proper disposal of NF546 and any contaminated materials is critical to prevent environmental

contamination and ensure laboratory safety.

Solid Waste:

All disposable materials that have come into contact with NF546 (e.g., gloves, weighing

paper, pipette tips, vials) should be considered chemical waste.

Collect these materials in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste:

Collect all liquid waste containing NF546 (e.g., unused stock solutions, contaminated media,

and solvents) in a separate, sealed, and clearly labeled hazardous waste container.

Do not pour liquid waste containing NF546 down the drain.

Waste Pickup:

Follow your institution's established guidelines for the disposal of chemical hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

procedures and to schedule a waste pickup.

By adhering to these safety and logistical guidelines, researchers can minimize risks and

ensure the safe and effective use of NF546 in their experiments. Always consult with your

institution's safety office for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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